![molecular formula C14H9N3O3S B2892721 N-(3-cyanothiophen-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide CAS No. 1251687-98-5](/img/structure/B2892721.png)
N-(3-cyanothiophen-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
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Description
N-(3-cyanothiophen-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C14H9N3O3S and its molecular weight is 299.3. The purity is usually 95%.
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Scientific Research Applications
Development of Novel Inhibitors
- Tuberculosis Treatment : A study focused on the development of benzo[d]oxazol-2(3H)-ones derivatives, including the mentioned compound, as novel inhibitors of Mycobacterium tuberculosis InhA. These compounds showed promising in vitro activity against drug-sensitive and -resistant MTB strains, highlighting their potential as new therapeutic agents (Ganesh S. Pedgaonkar et al., 2014).
Antitumor Activity
- Cancer Research : Research into thiophene, pyrimidine, and other derivatives, including 2-cyanoacetamide based compounds, has shown promising inhibitory effects on various cancer cell lines. This indicates the compound's relevance in developing new anticancer drugs (M. Albratty et al., 2017).
α-Glucosidase Inhibitory Potential
- Diabetes Management : A study involving N-aryl/aralkyl derivatives of 2-methyl-2-{5-(4-chlorophenyl)-1,3,4-oxadiazole-2ylthiol}acetamide demonstrated significant α-glucosidase inhibitory potential, suggesting a promising direction for diabetes management (M. Iftikhar et al., 2019).
Photovoltaic Efficiency Modeling
- Renewable Energy : Studies have also explored the photovoltaic efficiency and ligand-protein interactions of bioactive benzothiazolinone acetamide analogs, revealing their potential application in dye-sensitized solar cells due to good light harvesting efficiency (Y. Mary et al., 2020).
Insecticidal Assessment
- Agricultural Use : The insecticidal properties of thiadiazole moiety-incorporating heterocycles against the cotton leafworm, Spodoptera littoralis, suggest the compound's utility in pest management strategies (A. Fadda et al., 2017).
Synthesis of Heterocycles
- Chemical Synthesis : Research into the solid-phase synthesis of substituted 3-aminothiophenes and 2-methylene-2,3-dihydrothiazoles, where compounds related to the query chemical are used as precursors, underscores their importance in creating diverse chemical structures (F. Zaragoza, 1996).
Properties
IUPAC Name |
N-(3-cyanothiophen-2-yl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9N3O3S/c15-7-9-5-6-21-13(9)16-12(18)8-17-10-3-1-2-4-11(10)20-14(17)19/h1-6H,8H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDZDDHPWTACNDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NC3=C(C=CS3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.